Cas no 774596-24-6 (Isoniazid-d)

• Product Name: Isoniazid-d
• CAS No: 774596-24-6
• MF: C₆H₇N₃O
• MW: 141.163927316666
• CID: 552541
• PubChem ID: 45039596
• Update Time: 2025-06-15

Isoniazid-d Chemical and Physical Properties

Names and Identifiers

• 4-Pyridine-2,3,5,6-d4-carboxylicacid, hydrazide (9CI)
• Isoniazid-d4
• Armazid-d4
• Armazide-d4
• Atcotibine-d4
• Isonizide-d4
• Isotebezid-d4
• Robisellin-d4
• Sauterazid-d4
• Zonazide-d4
• Isoniazid-d
• (?H?)pyridine-4-carbohydrazide
• AKOS030242771
• Isonicotinic Acid-d4 Hydrazide
• 4-(Pyridine-d4)carboxylic Acid Hydrazide
• DTXSID60662042
• CS-0203039
• (~2~H_4_)Pyridine-4-carbohydrazide
• D99147
• 774596-24-6
• HY-B0329S
• 2,3,5,6-tetradeuteriopyridine-4-carbohydrazide
• MS-22814
• Isonicotinoyl-d4-hydrazide

• Inchi： 1S/C6H7N3O/c7-9-6(10)5-1-3-8-4-2-5/h1-4H,7H2,(H,9,10)/i1D,2D,3D,4D
• InChI Key： QRXWMOHMRWLFEY-RHQRLBAQSA-N
• SMILES： O=C(C1C([2H])=C([2H])N=C([2H])C=1[2H])NN

Computed Properties

• Exact Mass: 141.08400
• Monoisotopic Mass: 141.084
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 68A^2

Experimental Properties

• Density: 1.281
• Melting Point: 171.40C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.584
• PSA: 68.01000
• LogP: 0.77630
• Vapor Pressure: Not available

Isoniazid-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Isoniazid-d

Recent Advances in the Study of 774596-24-6 and Isoniazid-d: Implications for Tuberculosis Research

The chemical compound 774596-24-6 and its deuterated derivative, Isoniazid-d, have recently garnered significant attention in the field of tuberculosis (TB) research. Isoniazid, a first-line anti-TB drug, has been widely used for decades, but the emergence of drug-resistant strains has necessitated the development of more effective analogs and formulations. Isoniazid-d, a deuterium-labeled version of isoniazid, offers unique advantages in pharmacokinetic and metabolic studies, enabling researchers to track drug distribution and metabolism with greater precision.

Recent studies have focused on the synthesis and characterization of 774596-24-6, a novel intermediate in the production of Isoniazid-d. This compound has shown promise in improving the yield and purity of Isoniazid-d, which is critical for ensuring the reliability of subsequent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structure and stability of 774596-24-6 under various conditions.

One of the key findings from recent research is the enhanced metabolic stability of Isoniazid-d compared to its non-deuterated counterpart. Deuterium substitution at specific sites in the molecule has been shown to reduce the rate of metabolic degradation, thereby prolonging the drug's half-life in vivo. This property is particularly valuable in the context of TB treatment, where maintaining therapeutic drug levels is essential for combating persistent bacterial infections.

In addition to its pharmacokinetic benefits, Isoniazid-d has also been utilized in mechanistic studies to elucidate the drug's mode of action. By employing isotopic labeling, researchers have been able to trace the incorporation of Isoniazid-d into bacterial cell walls and monitor its interaction with target enzymes, such as InhA in Mycobacterium tuberculosis. These studies have provided deeper insights into the drug's bactericidal effects and potential resistance mechanisms.

Looking ahead, the continued exploration of 774596-24-6 and Isoniazid-d holds great potential for advancing TB therapeutics. Future research directions may include the development of combination therapies incorporating Isoniazid-d with other anti-TB agents, as well as the optimization of synthetic routes for large-scale production. Furthermore, the application of Isoniazid-d in clinical trials could pave the way for more personalized and effective TB treatment regimens.

In conclusion, the study of 774596-24-6 and Isoniazid-d represents a significant step forward in the fight against tuberculosis. The insights gained from these compounds not only enhance our understanding of isoniazid's pharmacology but also open new avenues for the development of next-generation TB drugs. As research in this area progresses, it is expected to contribute substantially to global efforts to combat drug-resistant TB and improve patient outcomes.